Cas no 895444-39-0 (N-(2E)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide)

• Product Name: N-(2E)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide
• CAS No: 895444-39-0
• MF: C₂₀H₂₁FN₂O₄S
• MW: 404.455147504807
• CID: 6010481
• PubChem ID: 18572683
• Update Time: 2025-07-10

N-(2E)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2E)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide
• VTRMKRMXDDFNKF-LSDHQDQOSA-N
• F2516-0384
• N-[3-(2-ethoxyethyl)-4-fluoro-1,3-benzothiazol-2-ylidene]-2,3-dimethoxybenzamide
• (E)-N-(3-(2-ethoxyethyl)-4-fluorobenzo[d]thiazol-2(3H)-ylidene)-2,3-dimethoxybenzamide
• AKOS024656028
• N-[(2E)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,3-dimethoxybenzamide
• 895444-39-0

• Inchi： 1S/C20H21FN2O4S/c1-4-27-12-11-23-17-14(21)8-6-10-16(17)28-20(23)22-19(24)13-7-5-9-15(25-2)18(13)26-3/h5-10H,4,11-12H2,1-3H3/b22-20-
• InChI Key： VTRMKRMXDDFNKF-XDOYNYLZSA-N
• SMILES： C(/N=C1/N(CCOCC)C2=C(F)C=CC=C2S/1)(=O)C1=CC=CC(OC)=C1OC

Computed Properties

• Exact Mass: 404.12060649g/mol
• Monoisotopic Mass: 404.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 85.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2E)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide

Comprehensive Profile of N-(2E)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide (CAS 895444-39-0)

The compound N-(2E)-3-(2-ethoxyethyl)-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,3-dimethoxybenzamide (CAS 895444-39-0) represents a sophisticated benzothiazole derivative with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a fluoro-substituted benzothiazole core and dimethoxybenzamide moiety, has garnered attention for its unique physicochemical properties. Researchers are particularly interested in its hydrogen-bonding capacity and lipophilicity profile, which influence its bioavailability and target interaction.

Recent studies highlight the growing importance of fluorinated heterocycles like this compound in drug discovery, especially in the development of kinase inhibitors and GPCR modulators. The presence of both ethoxyethyl and dimethoxy groups creates an interesting balance between solubility and membrane permeability, making it valuable for CNS-targeting therapeutics. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%) and stability under standard storage conditions.

The structure-activity relationship (SAR) of this compound reveals promising interactions with enzymatic targets involved in inflammatory pathways. Its benzothiazole-2-ylidene scaffold demonstrates remarkable π-stacking capabilities with aromatic amino acids, while the fluoro substituent enhances binding affinity through electrostatic interactions. These characteristics position it as a candidate for personalized medicine approaches in autoimmune disorders.

From a synthetic chemistry perspective, the preparation of CAS 895444-39-0 involves a multi-step process with careful control of stereoselectivity at the 2-ylidene position. The ethoxyethyl side chain introduction requires precise temperature modulation to prevent byproduct formation. Current optimization efforts focus on green chemistry principles, exploring biocatalytic methods to reduce organic solvent usage.

In material science applications, this compound's electron-deficient benzothiazole core shows potential in organic semiconductors and photovoltaic materials. Its extended conjugation system enables interesting charge transport properties, with recent studies measuring hole mobility values comparable to established OLED materials. The dimethoxybenzamide segment contributes to film-forming characteristics important for solution-processed devices.

Quality control protocols for 895444-39-0 emphasize comprehensive spectroscopic characterization and chiral purity analysis. The compound's stability under various pH conditions makes it suitable for formulation development, though its photostability requires protective packaging solutions. Regulatory documentation includes detailed genotoxicity screening data and ADMET predictions that support its safety profile.

Emerging applications explore its use as a fluorescent probe in biological imaging, leveraging its intrinsic fluorescence at specific wavelengths. The fluorine atom serves dual purposes as both a metabolic stability enhancer and 19F NMR active marker for in vivo tracking. These multimodal features align with current trends in theranostic agent development.

Supply chain considerations for this specialty chemical highlight the importance of GMP-compliant synthesis and cold chain logistics to maintain compound integrity. Documentation packages typically include QC certificates, stability data, and regulatory support for global distribution. The compound's classification under REACH regulations ensures compliance with international chemical safety standards.